Dipotassium telluride
Overview
Description
Dipotassium telluride is a chemical compound with the formula K2Te. It is a highly reactive and unstable compound that is used in various scientific research applications. Dipotassium telluride is synthesized through the reaction of potassium and tellurium at high temperatures. It has been studied extensively for its potential use in various fields, including biochemistry, materials science, and electronics.
Mechanism Of Action
Dipotassium telluride is a reducing agent that can donate electrons to other compounds. It can also react with certain compounds to form tellurium-containing products. The mechanism of action of dipotassium telluride varies depending on the specific application and the compounds involved.
Biochemical And Physiological Effects
Dipotassium telluride has been shown to have various biochemical and physiological effects. It has been studied for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells. It has also been studied for its potential use in the treatment of bacterial infections due to its antibacterial properties.
Advantages And Limitations For Lab Experiments
Dipotassium telluride has several advantages for use in lab experiments. It is a highly reactive and unstable compound that can be easily synthesized and used in various reactions. However, its instability also makes it difficult to handle and store, and it can be dangerous if not handled properly. Additionally, dipotassium telluride is expensive and not widely available, which limits its use in certain experiments.
Future Directions
There are several future directions for research on dipotassium telluride. One area of interest is its potential use in renewable energy technologies, such as solar cells and other photovoltaic devices. Another area of interest is its potential use in the production of novel materials with unique properties. Additionally, further research is needed to fully understand the mechanism of action of dipotassium telluride and its potential applications in various fields.
Synthesis Methods
Dipotassium telluride is synthesized through the reaction of potassium and tellurium at high temperatures. The reaction takes place in a sealed tube under an inert atmosphere. The resulting product is a black powder that is highly reactive and unstable.
Scientific Research Applications
Dipotassium telluride has been studied extensively for its potential use in various fields. In biochemistry, it has been used as a reducing agent and a source of tellurium in the synthesis of various compounds. In materials science, it has been studied for its potential use in the production of semiconductors and other electronic devices. In electronics, it has been studied for its potential use in the production of solar cells and other renewable energy technologies.
properties
CAS RN |
12142-40-4 |
|---|---|
Product Name |
Dipotassium telluride |
Molecular Formula |
K2Te |
Molecular Weight |
205.8 g/mol |
IUPAC Name |
potassiotellanylpotassium |
InChI |
InChI=1S/2K.Te |
InChI Key |
JNKJTXHDWHQVDL-UHFFFAOYSA-N |
SMILES |
[K][Te][K] |
Canonical SMILES |
[K][Te][K] |
Other CAS RN |
12142-40-4 |
Origin of Product |
United States |
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